Cas no 1152841-53-6 (Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate)

Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate is a versatile heterocyclic compound featuring both an amino-functionalized pyrazole ring and an ester moiety. This structure imparts reactivity suitable for further derivatization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the 4-amino group enhances its nucleophilic character, enabling selective modifications, while the ester functionality offers flexibility for hydrolysis or transesterification. Its well-defined molecular framework ensures consistent performance in coupling reactions and heterocycle formation. The compound is particularly useful in the development of biologically active molecules, owing to its balanced solubility in organic solvents and stability under standard reaction conditions.
Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate structure
1152841-53-6 structure
Product Name:Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate
CAS No:1152841-53-6
MF:C7H11N3O2
MW:169.181141138077
MDL:MFCD11128196
CID:2126073
PubChem ID:28373946
Update Time:2025-05-27

Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate
    • 1H-Pyrazole-1-acetic acid, 4-amino-, ethyl ester
    • Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate
    • MDL: MFCD11128196
    • Inchi: 1S/C7H11N3O2/c1-2-12-7(11)5-10-4-6(8)3-9-10/h3-4H,2,5,8H2,1H3
    • InChI Key: PWJOFLJKTWORKR-UHFFFAOYSA-N
    • SMILES: O(CC)C(CN1C=C(C=N1)N)=O

Computed Properties

  • Exact Mass: 169.085
  • Monoisotopic Mass: 169.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.1

Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB422580-1 g
Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate, 95%; .
1152841-53-6 95%
1g
€623.20 2023-04-24
abcr
AB422580-5 g
Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate, 95%; .
1152841-53-6 95%
5g
€1248.00 2023-04-24
Chemenu
CM331563-1g
Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate
1152841-53-6 95%+
1g
$1151 2023-02-03
Chemenu
CM331563-5g
Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate
1152841-53-6 95%+
5g
$2830 2023-02-03
Chemenu
CM331563-10g
Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate
1152841-53-6 95%+
10g
$4268 2023-02-03
Enamine
EN300-869324-0.05g
ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate
1152841-53-6 95.0%
0.05g
$455.0 2025-02-21
Enamine
EN300-869324-0.1g
ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate
1152841-53-6 95.0%
0.1g
$476.0 2025-02-21
Enamine
EN300-869324-0.25g
ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate
1152841-53-6 95.0%
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$498.0 2025-02-21
Enamine
EN300-869324-0.5g
ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate
1152841-53-6 95.0%
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$520.0 2025-02-21
Enamine
EN300-869324-1.0g
ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate
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